Cas no 373616-53-6 ()

• CAS No: 373616-53-6
• MF: C₂₀H₁₅FO₄
• MW: 338.329109430313
• CID: 6772209
• PubChem ID: 707760
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C20H15FO4/c1-3-11-7-20(22)25-19-9-18-14(8-13(11)19)15(10-24-18)12-4-5-17(23-2)16(21)6-12/h4-10H,3H2,1-2H3
• InChI Key： ANAXUOSCQHPKQQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=COC2C=C3C(C(=CC(=O)O3)CC)=CC=21)OC

Computed Properties

• Exact Mass: 338.09543712g/mol
• Monoisotopic Mass: 338.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans